molecular formula C11H13FN2O5 B8473580 N-(2,2-dimethoxyethyl)-3-fluoro-4-nitro-benzamide

N-(2,2-dimethoxyethyl)-3-fluoro-4-nitro-benzamide

Cat. No.: B8473580
M. Wt: 272.23 g/mol
InChI Key: DIKFGEOISZMRBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,2-dimethoxyethyl)-3-fluoro-4-nitro-benzamide is a useful research compound. Its molecular formula is C11H13FN2O5 and its molecular weight is 272.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13FN2O5

Molecular Weight

272.23 g/mol

IUPAC Name

N-(2,2-dimethoxyethyl)-3-fluoro-4-nitrobenzamide

InChI

InChI=1S/C11H13FN2O5/c1-18-10(19-2)6-13-11(15)7-3-4-9(14(16)17)8(12)5-7/h3-5,10H,6H2,1-2H3,(H,13,15)

InChI Key

DIKFGEOISZMRBP-UHFFFAOYSA-N

Canonical SMILES

COC(CNC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])F)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cooled solution of amino acetaldehyde dimethyl acetal (0.91 mL, 8.30 mmol) in dry tetrahydrofuran (15 mL) was added sodium bicarbonate (769 mg, 9.16 mmol) and then a solution of 3-fluoro-4-nitro-benzoyl chloride (1.7 g, 8.30 mmol) in dry tetrahydrofuran (15 mL) was added dropwise at 0° C. over a period of 30 min. The reaction mixture was stirred overnight at ambient temperature, the solvent was removed in vacuo, and the residue was diluted with water and extracted with ethyl acetate. The organic layer was washed with water, brine, dried over anhydrous sodium sulfate and concentrated to yield N-(2,2-dimethoxyethyl)-3-fluoro-4-nitro-benzamide (2.0 g, 90%) as a brown liquid.
Quantity
0.91 mL
Type
reactant
Reaction Step One
Quantity
769 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Two

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